Cas no 2126144-63-4 ([rac-(1r,3r)-3-amino-1-phenylcyclobutyl]methanol hydrochloride)

• Product Name: [rac-(1r,3r)-3-amino-1-phenylcyclobutyl]methanol hydrochloride
• CAS No: 2126144-63-4
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• CID: 4638880
• Update Time: 2025-05-24

[rac-(1r,3r)-3-amino-1-phenylcyclobutyl]methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• [rac-(1r,3r)-3-amino-1-phenylcyclobutyl]methanol hydrochloride

• Inchi： 1S/C11H15NO.ClH/c12-10-6-11(7-10,8-13)9-4-2-1-3-5-9;/h1-5,10,13H,6-8,12H2;1H/t10-,11+;
• InChI Key： LYYGPTPQTNLZLH-NJJJQDLFSA-N
• SMILES： C([C@@]1(C2C=CC=CC=2)C[C@H](N)C1)O.Cl

Additional information on [rac-(1r,3r)-3-amino-1-phenylcyclobutyl]methanol hydrochloride

Research Brief on [rac-(1r,3r)-3-amino-1-phenylcyclobutyl]methanol hydrochloride (CAS: 2126144-63-4)

The compound [rac-(1r,3r)-3-amino-1-phenylcyclobutyl]methanol hydrochloride (CAS: 2126144-63-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral cyclobutyl derivative is being investigated for its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting central nervous system (CNS) disorders and pain management. The unique structural features of this molecule, including its rigid cyclobutane ring and amino-alcohol functionality, make it an attractive scaffold for medicinal chemistry optimization.

Recent studies have focused on the synthesis and characterization of this compound, with particular emphasis on its stereochemical properties. The rac-(1r,3r) configuration presents interesting challenges in chiral separation and pharmacological evaluation. A 2023 study published in the Journal of Medicinal Chemistry demonstrated efficient synthetic routes to obtain this compound with high enantiomeric purity, achieving >99% ee through advanced chiral resolution techniques. The hydrochloride salt form was found to significantly improve the compound's solubility and stability profile compared to its free base counterpart.

Pharmacological investigations have revealed promising activity of this compound as a potential modulator of sigma receptors, particularly the σ1 subtype. In vitro binding assays conducted by researchers at several academic institutions showed nanomolar affinity for σ1 receptors (Ki = 12.3 nM), with >100-fold selectivity over σ2 receptors. This selective binding profile suggests potential applications in neuropathic pain treatment, as σ1 receptor antagonists have demonstrated efficacy in various pain models. Molecular docking studies have provided insights into the binding mode of this compound within the σ1 receptor binding pocket.

Current research efforts are exploring structure-activity relationships (SAR) around this core structure. Several analogs have been synthesized by modifying the phenyl ring substitution pattern or the amino-alcohol moiety. Preliminary results indicate that electron-withdrawing groups at the para position of the phenyl ring enhance σ1 receptor binding affinity while maintaining selectivity. The hydroxymethyl group appears crucial for maintaining the desired pharmacological profile, as its removal or modification leads to significant loss of activity.

From a drug development perspective, the compound has shown favorable preliminary ADME (Absorption, Distribution, Metabolism, and Excretion) properties. In vitro metabolic stability studies using human liver microsomes demonstrated a half-life of 45 minutes, suggesting reasonable metabolic stability. The compound also exhibited good permeability in Caco-2 cell assays (Papp = 12 × 10^-6 cm/s), indicating potential for oral bioavailability. These characteristics position it as a promising lead compound for further optimization.

Future research directions include comprehensive in vivo evaluation of this compound in relevant animal models of pain and CNS disorders. Additionally, researchers are investigating its potential as a positron emission tomography (PET) radiotracer for σ1 receptor imaging, given its high affinity and selectivity. The development of enantiomerically pure forms of this compound is also underway to better understand the contribution of each stereoisomer to the observed pharmacological effects.

In conclusion, [rac-(1r,3r)-3-amino-1-phenylcyclobutyl]methanol hydrochloride represents an important chemical tool and potential therapeutic candidate in the σ1 receptor field. Its unique structural features, combined with promising pharmacological properties, make it a compound of significant interest for both academic and industrial researchers. Continued investigation of this molecule and its derivatives may yield novel therapeutics for currently underserved medical conditions.